1-Isobutyl-3-methylbutyl methanesulfonate

• Molecular Formula: C10H22O3S
• Molecular Weight: 222.35 g/mol
• IUPAC Name: 2,6-dimethylheptan-4-yl methanesulfonate
• InChI: InChI=1S/C10H22O3S/c1-8(2)6-10(7-9(3)4)13-14(5,11)12/h8-10H,6-7H2,1-5H3
• InChI Key: GNEYWWFFVRIUMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC(CC(C)C)OS(=O)(=O)C

Description

1-Isobutyl-3-methylbutyl methanesulfonate is a useful research compound. Its molecular formula is C10H22O3S and its molecular weight is 222.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a one liter three-neck flask was mixed 100 g (0.69 moles) of 2,6-dimethyl-4-heptanol and 580 g chloroform. Triethylamine (77.1 g; 6 moles) was added and the reaction mixture cooled to 0° C. Methanesulfonyl chloride (83.4 g; 0.73 moles) was added dropwise, keeping the reaction temperature about 0° C. After holding at about 0° C. for one hour, gas chromatograph (GC) showed less than 5% residual alcohol.